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Compound of Interest

Compound Name: TH10785

Cat. No.: B11187303 Get Quote

For researchers, scientists, and drug development professionals handling TH10785, a potent

OGG1 activator, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step information for the

safe handling and disposal of TH10785, aligning with standard laboratory safety protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) provided by the supplier. The SDS for TH10785, as with any laboratory chemical,

contains detailed information on potential hazards, necessary personal protective equipment

(PPE), and emergency procedures.

Key Safety Measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.

Ventilation: Handle TH10785 in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

contact, rinse the affected area thoroughly with water and seek medical attention if

necessary.
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Spill Management: In the event of a spill, collect the spillage to prevent it from entering

drains or waterways.

Step-by-Step Disposal Procedure
The recommended disposal method for TH10785 is to treat it as hazardous chemical waste.

This involves collection, storage, and transfer to a licensed waste disposal facility.

Waste Collection:

Collect waste TH10785, including any contaminated materials (e.g., pipette tips, vials,

absorbent paper), in a designated and clearly labeled hazardous waste container.

Ensure the container is compatible with the chemical and is securely sealed to prevent

leaks.

Waste Storage:

Store the hazardous waste container in a designated, secure area away from incompatible

materials.

The storage area should be cool, dry, and well-ventilated.

Engage a Licensed Waste Disposal Service:

The disposal of chemical waste must be handled by a licensed and approved waste

disposal company.[1][2]

Provide the waste disposal service with a complete inventory of the waste, including the

SDS for TH10785.

Documentation:

Maintain accurate records of the amount of TH10785 disposed of and the date of disposal.

This documentation is crucial for regulatory compliance.

Quantitative Data Summary
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The following table summarizes key quantitative information for TH10785, derived from supplier

technical data sheets.[3][4] This information is essential for accurate record-keeping and for

providing to waste disposal services.

Property Value

CAS Number 1002801-51-5

Molecular Formula C₁₇H₂₁N₃

Molecular Weight 267.38 g/mol

Purity ≥98% (HPLC)

Solubility in DMSO ≥ 10 mg/mL

Solubility in Ethanol ≥ 10 mg/mL

Storage Temperature -20°C

Experimental Protocol for Waste Neutralization
(Hypothetical)
No specific experimental protocols for the neutralization of TH10785 for disposal are publicly

available in the provided search results. Chemical neutralization should only be attempted by

trained personnel with a validated and approved procedure. The standard and safest procedure

is to transfer the chemical waste to a licensed disposal facility.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of TH10785 in a

laboratory setting.
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Step 1: Preparation & Handling

Step 2: Waste Collection

Step 3: Interim Storage

Step 4: Final Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Well-Ventilated Area
(Fume Hood)

Collect Waste TH10785 &
Contaminated Materials

Use Designated, Labeled
Hazardous Waste Container

Store Securely in a Designated,
Cool, and Dry Area

Contact Licensed Waste
Disposal Service

Provide SDS and
Waste Inventory

Maintain Disposal Records

Click to download full resolution via product page

Caption: Workflow for the safe disposal of TH10785.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11187303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

